ethyl 4-oxo-4-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)amino)butanoate

• IUPAC Name: ethyl 4-oxo-4-[[1-(oxolan-3-yl)pyrazol-4-yl]amino]butanoate
• InChI: InChI=1S/C13H19N3O4/c1-2-20-13(18)4-3-12(17)15-10-7-14-16(8-10)11-5-6-19-9-11/h7-8,11H,2-6,9H2,1H3,(H,15,17)
• InChI Key: VRLLHOJCUUIKSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CN(N=C1)C2CCOC2
• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol

Description

Ethyl 4-oxo-4-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)amino)butanoate is an important compound that has gained significant attention in scientific research. It is a synthetic compound that is used in various scientific applications due to its unique properties.

Scientific Research Applications

Antimicrobial Activity

• Research has shown that compounds related to ethyl 4-oxo-4-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)amino)butanoate exhibit antimicrobial activity against various bacteria and fungi. This highlights their potential in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Enzymatic Activity

• Certain derivatives of this compound have shown effects on increasing the reactivity of specific enzymes, such as cellobiase. This suggests their utility in biochemical research or enzyme-targeted therapies (Abd & Gawaad, 2008).

Hydrogen-Bonded Supramolecular Structures

• This compound and its derivatives have been studied for their ability to form hydrogen-bonded supramolecular structures. These structures have implications in material science and nanotechnology (Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007).

Fungicidal and Plant Growth Regulation

• Some derivatives exhibit fungicidal properties and can regulate plant growth, indicating potential agricultural applications (Minga, 2005).

Structural Chemistry

• These compounds have been analyzed for their crystal structures using X-ray diffraction methods, contributing to the field of structural chemistry (Mnguni & Lemmerer, 2015).